Cas no 1184916-59-3 (6-(Trifluoromethyl)isoquinolin-1(2H)-one)

6-(Trifluoromethyl)isoquinolin-1(2H)-one is a fluorinated heterocyclic compound featuring a trifluoromethyl group at the 6-position of the isoquinolinone scaffold. This structural motif imparts enhanced lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The presence of the trifluoromethyl group can influence electronic properties and binding interactions, potentially improving selectivity in target engagement. Its rigid isoquinolinone core offers a versatile platform for further functionalization, enabling the development of novel bioactive molecules. This compound is particularly useful in the synthesis of pharmaceuticals, where its unique physicochemical properties may contribute to improved pharmacokinetic profiles. Careful handling is advised due to its reactive functional groups.
6-(Trifluoromethyl)isoquinolin-1(2H)-one structure
1184916-59-3 structure
Product Name:6-(Trifluoromethyl)isoquinolin-1(2H)-one
CAS No:1184916-59-3
MF:C10H6F3NO
MW:213.15595293045
MDL:MFCD12405872
CID:824355
PubChem ID:42609185
Update Time:2025-05-21

6-(Trifluoromethyl)isoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-(Trifluoromethyl)isoquinolin-1(2H)-one
    • 6-(trifluoromethyl)-1(2H)-Isoquinolinone
    • DTXSID80654949
    • 6-(trifluoromethyl)isoquinolin-1-ol
    • VOZOQWOUOOVFSB-UHFFFAOYSA-N
    • AB65559
    • AKOS015919107
    • 1184916-59-3
    • EN300-244341
    • CS-0215401
    • G42014
    • DB-061291
    • AKOS025212971
    • Z1509566268
    • 6-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one
    • 6-(trifluoromethyl)-2H-isoquinolin-1-one
    • MDL: MFCD12405872
    • Inchi: 1S/C10H6F3NO/c11-10(12,13)7-1-2-8-6(5-7)3-4-14-9(8)15/h1-5H,(H,14,15)
    • InChI Key: VOZOQWOUOOVFSB-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2C(NC=CC=2C=1)=O)(F)F

Computed Properties

  • Exact Mass: 213.04018
  • Monoisotopic Mass: 213.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.37
  • Boiling Point: 374.627 °C at 760 mmHg
  • Flash Point: 180.368 °C
  • PSA: 29.1

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Additional information on 6-(Trifluoromethyl)isoquinolin-1(2H)-one

6-(Trifluoromethyl)isoquinolin-1(2H)-one: A Comprehensive Overview

6-(Trifluoromethyl)isoquinolin-1(2H)-one (CAS No. 1184916-59-3) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This isoquinoline derivative, characterized by its trifluoromethyl substituent at the sixth position, exhibits unique structural and functional properties that make it a valuable compound for various applications. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its potential in drug discovery and materials science.

The molecular structure of 6-(Trifluoromethyl)isoquinolin-1(2H)-one is composed of an isoquinoline ring system, which is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The trifluoromethyl group (-CF3) attached at the sixth position introduces significant electronic and steric effects, influencing the compound's reactivity and stability. This substitution pattern is particularly interesting as it enhances the molecule's ability to participate in various chemical transformations, including nucleophilic aromatic substitutions and metal-catalyzed cross-coupling reactions.

Recent studies have demonstrated that 6-(Trifluoromethyl)isoquinolin-1(2H)-one exhibits promising pharmacological properties. For instance, researchers have explored its potential as a kinase inhibitor, which is a critical target in cancer therapy. The trifluoromethyl group plays a pivotal role in modulating the compound's binding affinity to protein targets, making it a candidate for further optimization in drug development pipelines.

In terms of synthesis, 6-(Trifluoromethyl)isoquinolin-1(2H)-one can be prepared via several routes, including Friedlander-type cyclizations and tandem coupling reactions. These methods leverage the versatility of isoquinoline derivatives and their ability to undergo various functional group transformations. Recent advancements in catalytic systems, such as palladium-catalyzed cross-couplings, have enabled more efficient and selective syntheses of this compound.

The physical properties of 6-(Trifluoromethyl)isoquinolin-1(2H)-one are also noteworthy. Its melting point, solubility, and stability under different conditions have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies provide valuable insights into the compound's behavior in various chemical environments, which is essential for its application in both laboratory settings and industrial processes.

From an environmental perspective, 6-(Trifluoromethyl)isoquinolin-1(2H)-one has been evaluated for its biodegradability and ecotoxicological effects. These assessments are critical for ensuring that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further studies are required to fully understand its environmental impact.

In conclusion, 6-(Trifluoromethyl)isoquinolin-1(2H)-one (CAS No. 1184916-59-3) is a versatile compound with significant potential in multiple scientific domains. Its unique structure, combined with recent research advancements, positions it as a valuable tool for future innovations in chemistry and pharmacology.

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